1-ethyl-4-nitro-2-methyl-5-[(4-methylphenyl)sulfanyl]-1H-imidazole

• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol
• IUPAC Name: 1-ethyl-2-methyl-5-(4-methylphenyl)sulfanyl-4-nitroimidazole
• InChI: InChI=1S/C13H15N3O2S/c1-4-15-10(3)14-12(16(17)18)13(15)19-11-7-5-9(2)6-8-11/h5-8H,4H2,1-3H3
• InChI Key: DEALJDCQBUDBRH-UHFFFAOYSA-N
• SMILES: CCN1C(=NC(=C1SC2=CC=C(C=C2)C)[N+](=O)[O-])C

Description

1-ethyl-4-nitro-2-methyl-5-[(4-methylphenyl)sulfanyl]-1H-imidazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as ENIMS, and it has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of ENIMS is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. The compound has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This may be responsible for the compound's anxiolytic and sedative effects.
ENIMS has also been found to interact with certain receptors in the brain, including the GABA-A receptor. This receptor is involved in the regulation of anxiety and sleep, and the interaction of ENIMS with this receptor may be responsible for its effects on these processes.
Biochemical and Physiological Effects:
ENIMS has a wide range of biochemical and physiological effects. The compound has been found to have cytotoxic effects on cancer cells, and it may be a useful tool in the development of new cancer treatments. ENIMS has also been found to have anxiolytic and sedative effects, and it may be a useful tool in the study of anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of ENIMS for lab experiments is its wide range of potential applications. The compound has been found to have cytotoxic effects on cancer cells, anxiolytic and sedative effects, and it may have other as-yet-undiscovered effects. This makes it a versatile tool for researchers in a variety of fields.
One of the limitations of ENIMS is its relatively low solubility in water. This can make it difficult to work with in certain experiments, and it may limit its potential applications in some areas of research.

Future Directions

There are many potential future directions for research involving ENIMS. One promising area of research involves the development of new cancer treatments based on the compound's cytotoxic effects. Researchers may also continue to study the compound's effects on the central nervous system, with the goal of developing new treatments for anxiety and sleep disorders.
Another potential area of research involves the development of new synthesis methods for ENIMS. Researchers may explore alternative reaction conditions or different starting materials in order to improve the yield or purity of the final product.
Conclusion:
ENIMS is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound has a wide range of biochemical and physiological effects, including cytotoxic effects on cancer cells and anxiolytic and sedative effects. While there are some limitations to working with ENIMS, its versatility and potential applications make it a promising area of research for the future.

Synthesis Methods

The synthesis of ENIMS involves the reaction of 2-methyl-4-nitroimidazole with 4-methylthiophenol in the presence of sodium methoxide. The reaction is carried out in a solvent such as ethanol or methanol, and the resulting product is purified through recrystallization. The yield of the reaction is typically around 60-70%, and the purity of the final product can be determined through various analytical techniques such as NMR spectroscopy.

Scientific Research Applications

ENIMS has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research involves the study of the compound's effects on cancer cells. ENIMS has been shown to have cytotoxic effects on cancer cells, and it may be a useful tool in the development of new cancer treatments.
In addition to its potential applications in cancer research, ENIMS has also been studied for its effects on the central nervous system. The compound has been found to have anxiolytic and sedative effects, and it may be a useful tool in the study of anxiety and sleep disorders.